Cas no 623-58-5 (Acetoacetic acid sodium)

• Product Name: Acetoacetic acid sodium
• CAS No: 623-58-5
• MF: C₄H₅NaO₃
• MW: 124.070472478867
• MDL: MFCD00058302
• CID: 503891
• PubChem ID: 23678750
• Update Time: 2025-04-23

Acetoacetic acid sodium Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,sodium salt (1:1)
• Butanoic acid, 3-oxo-, sodium salt
• ACETYLACETIC ACID,SODIUMSALT
• sodium,3-oxobutanoate
• Acetoacetic acid sodium salt
• Acetoacetic acid sodium
• CS-0084805
• sodium3-oxobutanoate
• Acetylacetic acid sodium salt
• E83779
• Acetoacetic acid (sodium)
• 1695FR4Z0U
• SODIUM ACETOACETATE
• DA-70495
• DTXSID50211361
• NS00127856
• SCHEMBL301457
• acetoacetic acid, sodium salt
• BUTANOIC ACID, 3-OXO-, SODIUM SALT (1:1)
• 623-58-5
• sodium 3-oxobutanoate
• sodium;3-oxobutanoate
• HY-112540B
• UNII-1695FR4Z0U

• MDL： MFCD00058302
• Inchi： 1S/C4H6O3.Na/c1-3(5)2-4(6)7;/h2H2,1H3,(H,6,7);/q;+1/p-1
• InChI Key： UAKCMIIOSJFOTD-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C)CC(=O)[O-]

Computed Properties

• Exact Mass: 124.01365
• Monoisotopic Mass: 124.01363830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: 生物体外In Vitro:H2O50 mg/mL(403.00 mM;Need ultrasonic)
• PSA: 57.2
• Vapor Pressure: Not available

Acetoacetic acid sodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives

Additional information on Acetoacetic acid sodium

Butanoic Acid, 3-Oxo-, Sodium Salt (1:1): A Comprehensive Overview

Butanoic acid, 3-oxo-, sodium salt (1:1), also known as sodium 3-oxobutanoate, is a chemical compound with the CAS number 623-58-5. This compound is widely recognized in various industries due to its unique properties and versatile applications. In this article, we will delve into its chemical structure, physical properties, applications, and recent research findings to provide a comprehensive understanding of this compound.

The chemical structure of sodium 3-oxobutanoate consists of a butanoic acid backbone with a ketone group at the third carbon position. The sodium salt form makes it highly soluble in water, which is one of its key characteristics. This solubility enhances its utility in various industrial and pharmaceutical applications. Recent studies have highlighted its role in stabilizing emulsions and enhancing the bioavailability of active ingredients in drug delivery systems.

Sodium 3-oxobutanoate exhibits excellent thermal stability, making it suitable for high-temperature processes. Its melting point is approximately 230°C, and it remains stable under normal storage conditions. This stability is crucial in applications where consistent performance is required over extended periods. Researchers have also explored its potential as a precursor in the synthesis of more complex organic compounds, further expanding its utility in the chemical industry.

In terms of applications, sodium 3-oxobutanoate finds extensive use in the food industry as a flavor enhancer and preservative. It is also employed in the cosmetics sector to improve product texture and stability. Recent advancements have seen its incorporation into personal care products due to its ability to enhance skin penetration of active ingredients. Additionally, it plays a significant role in pharmaceutical formulations, where it serves as an excipient to improve drug solubility and efficacy.

Recent research has focused on the environmental impact of sodium 3-oxobutanoate. Studies indicate that it biodegrades efficiently under aerobic conditions, making it an eco-friendly alternative to other chemical additives. This finding has led to increased adoption in sustainable manufacturing processes. Furthermore, investigations into its compatibility with various polymers have opened new avenues for its use in biodegradable packaging materials.

The safety profile of sodium 3-oxobutanoate is well-documented, with minimal toxicity reported in acute and chronic toxicity studies. However, proper handling procedures should be followed to ensure occupational safety. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to maintain its stability.

In conclusion, sodium 3-oxobutanoate (CAS No. 623-58-5) is a multifaceted compound with a wide range of applications across various industries. Its unique properties, coupled with recent research advancements, continue to expand its potential uses. As industries increasingly prioritize sustainability and efficiency, compounds like sodium 3-oxobutanoate are expected to play an even more critical role in future innovations.